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Compound of Interest

Compound Name:
2-(Chloromethyl)thiazole

hydrochloride

CAS No.: 71670-79-6

Cat. No.: B1613149

Get Quote

CAS: 7709-58-2 | Formula: C₄H₄ClNS[1]·HCl | MW: 170.06 g/mol [1][2]

Executive Safety Assessment
Status:HIGH HAZARD / CORROSIVE / HYGROSCOPIC

As a Senior Application Scientist, I cannot overstate the importance of respecting the specific

structural moieties of this compound. 2-(Chloromethyl)thiazole hydrochloride is not merely a

"toxic solid"; it possesses a dual-threat profile:

The Chloromethyl Group: An electrophilic site capable of alkylating biological nucleophiles

(DNA, proteins). This poses a significant contact risk beyond simple irritation.

The Hydrochloride Salt: This renders the compound highly hygroscopic. Upon contact with

atmospheric moisture, it hydrolyzes to release hydrochloric acid (HCl) gas, turning a dust

hazard into a corrosive inhalation hazard.

Immediate Action Required:
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Engineering Control: All open handling must occur inside a certified chemical fume hood.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Moisture ingress degrades

the product and pressurizes containers with HCl.

Strategic Personal Protective Equipment (PPE)
Rationale: Standard lab PPE is insufficient for alkylating corrosives. The following system is

self-validating: if the outer layer fails, the inner layer provides a detection window and

temporary barrier.

A. Dermal Protection (The "Double-Barrier" Protocol)
Do not rely on single-layer disposable nitrile gloves. Chlorinated heterocycles can permeate

thin nitrile rapidly.

Layer Material Specification Scientific Rationale

Inner Nitrile 4-5 mil (Exam grade)

Provides tactile

sensitivity and a final

barrier against

incidental contact.

Outer
Laminate / Silver

Shield®
EVOH/PE Multi-layer

Critical: Resists

permeation of

chlorinated organics

and alkylating agents

where nitrile fails.

Alt. Outer Heavy Nitrile >8 mil (Extended Cuff)

Acceptable only for

brief handling of

solids. Not suitable for

prolonged solution

handling.

B. Respiratory & Ocular Protection[3][4][5][6][7][8]
Solids (Weighing): If weighing outside a hood (strongly discouraged) or in a hood with

turbulent airflow, use an N95/P100 particulate respirator.
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Solutions/Heating: Use a Full-Face Respirator with Multi-Gas Cartridges (OV/AG). The "AG"

(Acid Gas) component is mandatory to neutralize evolved HCl.

Eyes: Chemical Splash Goggles (ventless or indirect vent). Safety glasses are insufficient

due to the corrosive risk to corneal tissue.

Visualization: PPE Decision Logic
Caption: Logical flow for selecting PPE based on the physical state of the reagent.

Start: Assess Operation

Physical State?

Solid / Powder

Weighing/Transfer

Solution / Reaction

Dissolving/Heating

Risk: Dust Inhalation
& Hydrolysis on Mucosa

Risk: HCl Vapor
& Skin Absorption

Protocol A:
Fume Hood + N95 (Backup)

+ Double Nitrile

Protocol B:
Fume Hood + Splash Goggles
+ Laminate Gloves + Lab Coat

Click to download full resolution via product page

Operational Protocols

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1613149/docs?utm_src=pdf-body-img#technical-guide-safe-handling-logistics-for-2-chloromethyl-thiazole-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Safe Weighing & Transfer
Objective: Prevent static-induced dispersal and moisture contamination.

Environment: Place the balance inside the fume hood. If this is impossible, use a static-free

balance enclosure.

Anti-Static Measures: This salt is prone to static charge. Use an ionizing fan or anti-static gun

on the spatula and weighing boat before contact.

Aliquot Strategy: Do not return unused solid to the stock container. The introduction of

atmospheric moisture on the spatula will degrade the remaining stock (releasing HCl).

Transfer: Dissolve the solid immediately after weighing. Do not leave the weighing boat

sitting open.

Protocol B: Solubilization (Exotherm Management)
Objective: Control the heat of solution and acid release.

Solvent Choice: Compatible with polar organic solvents (Methanol, DMSO, DMF).

Addition Rate: Add the solid to the solvent slowly. The solvation energy + potential hydrolysis

is exothermic.

Venting: Ensure the vessel is vented (e.g., needle through septum) if dissolving in a closed

system, to prevent pressure buildup from HCl off-gassing.

Emergency Response & Disposal
Rationale: Neutralization is safer than simple dilution for acidic halides.

Spill Cleanup Workflow
Dry Spill:

Cover with a dry absorbent pad to prevent spreading.

Gently sweep into a bag using a brush (avoid raising dust).
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Wipe surface with 5% Sodium Bicarbonate (NaHCO₃) solution to neutralize acidic

residues.

Wet Spill:

Cover immediately with a Neutralizing Absorbent (commercial acid spill kit or soda

ash/sand mixture).

Wait for bubbling (CO₂ release) to cease.

Scoop into a hazardous waste container labeled "Halogenated Organic + Acidic."

Disposal Classification
RCRA Code (USA): Likely D002 (Corrosive) and D003 (Reactivity - potential).

Stream: Segregate into Halogenated Organic Waste. Do not mix with strong bases or

oxidizers in the waste drum to avoid secondary reactions.

Visualization: Spill Response Logic
Caption: Step-by-step decision tree for neutralizing and cleaning spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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